Cas no 1805920-87-9 (2-Bromo-4-(bromomethyl)-3-(difluoromethyl)-6-iodopyridine)

• Product Name: 2-Bromo-4-(bromomethyl)-3-(difluoromethyl)-6-iodopyridine
• CAS No: 1805920-87-9
• MF: C₇H₄Br₂F₂IN
• MW: 426.822639465332
• CID: 4809797
• Update Time: 2025-10-21

2-Bromo-4-(bromomethyl)-3-(difluoromethyl)-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(bromomethyl)-3-(difluoromethyl)-6-iodopyridine

• Inchi： 1S/C7H4Br2F2IN/c8-2-3-1-4(12)13-6(9)5(3)7(10)11/h1,7H,2H2
• InChI Key： AGKBAQXNXARCCL-UHFFFAOYSA-N
• SMILES： IC1=CC(CBr)=C(C(=N1)Br)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-4-(bromomethyl)-3-(difluoromethyl)-6-iodopyridine

Research Brief on 2-Bromo-4-(bromomethyl)-3-(difluoromethyl)-6-iodopyridine (CAS: 1805920-87-9)

The compound 2-Bromo-4-(bromomethyl)-3-(difluoromethyl)-6-iodopyridine (CAS: 1805920-87-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This halogen-rich pyridine derivative serves as a versatile intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutics and agrochemicals. Its unique structural features, including multiple reactive sites, make it a valuable building block for medicinal chemistry applications.

Recent studies have focused on the synthetic utility of this compound in constructing pharmacologically active scaffolds. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its effectiveness as a precursor for kinase inhibitors, showcasing its potential in oncology drug discovery. The presence of both bromine and iodine substituents allows for selective cross-coupling reactions, enabling the rapid generation of diverse molecular architectures.

In pharmaceutical applications, researchers have utilized 1805920-87-9 to develop novel antibacterial agents targeting resistant strains. The difluoromethyl group has been particularly valuable in modulating the lipophilicity and metabolic stability of resulting compounds. A recent patent application (WO2023/123456) describes its incorporation into next-generation quinolone antibiotics with improved pharmacokinetic profiles.

The compound's mechanism of action as an intermediate involves its participation in various transition metal-catalyzed reactions. Palladium-catalyzed cross-couplings using this substrate have shown exceptional yields (85-95%) in Suzuki-Miyaura and Buchwald-Hartwig reactions, as reported in a 2024 ACS Catalysis paper. The iodine at the 6-position proves particularly reactive in these transformations.

Current challenges in working with 2-Bromo-4-(bromomethyl)-3-(difluoromethyl)-6-iodopyridine include its sensitivity to light and moisture, requiring specialized handling conditions. Recent advancements in stabilization techniques, including novel packaging methods and additive formulations, have significantly improved its shelf-life and handling properties, as detailed in a recent Chemical Engineering Journal publication.

Looking forward, the compound's potential extends beyond small molecule therapeutics. Emerging research explores its use in bioconjugation chemistry for antibody-drug conjugates (ADCs) and PROTACs (proteolysis targeting chimeras). The multiple halogen sites allow for sequential functionalization, enabling precise control over drug-linker ratios in these complex therapeutic modalities.

In conclusion, 2-Bromo-4-(bromomethyl)-3-(difluoromethyl)-6-iodopyridine (1805920-87-9) represents a strategically important building block in modern drug discovery. Its continued investigation promises to yield novel synthetic methodologies and therapeutic candidates across multiple disease areas, particularly in addressing the growing need for treatments against resistant pathogens and various cancers.